Cas no 62038-08-8 (Heptanenitrile,2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-)

• Product Name: Heptanenitrile,2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-
• CAS No: 62038-08-8
• MF: C₇F₁₃N
• MW: 345.06084728241
• MDL: MFCD03424480
• CID: 502012
• Update Time: 2026-04-29

Heptanenitrile,2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro- Chemical and Physical Properties

Names and Identifiers

• Heptanenitrile,2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-
• 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoroheptanenitrile
• PERFLUOROHEPTANENITRILE
• AC1MD2LS
• CTK5B4246
• perfluoroenanthic acid nitrile
• perfluoroheptanoic acid nitrile
• perfluoroheptanonitrile
• perfluorohexanecarbonitrile
• Perfluorohexanecarboxylic acid nitrile
• tridecafluoroheptanenitrile

• MDL： MFCD03424480

Computed Properties

• Exact Mass: 344.98200
• Monoisotopic Mass: 344.982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.654
• Boiling Point: 82-83
• Flash Point: 12.8°C
• Refractive Index: 1.277
• PSA: 23.79000
• LogP: 4.24878

Heptanenitrile,2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on Heptanenitrile,2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-

Heptanenitrile,2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro- (CAS No. 62038-08-8): A Comprehensive Overview

Heptanenitrile,2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-, identified by its CAS number CAS No. 62038-08-8, is a fluorinated nitrile compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms substituting hydrogen atoms in a hydrocarbon chain. The strategic incorporation of fluorine atoms imparts unique physicochemical properties to the molecule, making it a valuable candidate for various applications in drug development and material science.

The structure of Heptanenitrile,2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro- consists of a heptane backbone with nitrile groups (-CN) at specific positions and a trifluoromethyl group (-CF₃) at the terminal carbon. The extensive fluorination enhances the lipophilicity and metabolic stability of the compound while also influencing its electronic properties. These characteristics make it an attractive building block for synthesizing more complex molecules with tailored functionalities.

In recent years，Heptanenitrile derivatives have been extensively studied for their potential applications in pharmaceuticals. The fluorine atoms in these compounds can modulate pharmacokinetic properties such as solubility、bioavailability、and metabolic clearance. For instance，the presence of fluorine can prevent rapid metabolism by enzymes like cytochrome P450， thereby extending the half-life of drugs and improving their therapeutic efficacy.

One of the most promising areas of research involving Heptanenitrile derivatives is in the development of antiviral and anticancer agents. The unique electronic distribution caused by fluorine substitution can enhance binding affinity to biological targets. A notable example is the use of fluorinated nitriles in protease inhibitors， which are critical for treating viral infections such as HIV. The enhanced stability and lipophilicity provided by fluorine atoms contribute to improved drug design and efficacy.

The synthesis of Heptanenitrile,CAS No. 62038-08-8 involves multi-step organic reactions， typically starting from commercially available precursors such as heptanediol or heptanamine. Fluorination is often achieved using reagents like hydrogen fluoride (HF) or perfluorinated acids， followed by cyanation to introduce the nitrile group. Advanced synthetic techniques， including cross-coupling reactions and palladium-catalyzed transformations， have been employed to achieve high yields and purity levels.

The physicochemical properties of CAS No. 62038-08-8 make it a versatile intermediate in organic synthesis. Its high lipophilicity and stability under various conditions facilitate its use in drug formulation and delivery systems. Additionally，the compound’s resistance to hydrolysis and oxidation enhances its suitability for long-term storage and transportation.

In material science，Heptanenitrile derivatives have been explored for their potential applications in liquid crystals、polymer additives，and high-performance coatings. The presence of fluorine atoms imparts thermal stability and chemical resistance， making these compounds ideal for environments requiring extreme conditions.

The toxicological profile of CAS No. 62038-08-8 has been evaluated through various in vitro and in vivo studies. Preliminary results indicate that the compound exhibits low acute toxicity when administered orally or dermally at moderate doses. However， further research is needed to assess long-term exposure effects and potential chronic toxicity concerns.

The environmental impact of fluorochemicals has been a subject of considerable debate due to their persistence in ecosystems. While CAS No. 62038-08-8 does not fall under regulated hazardous categories， its environmental fate remains an area of active investigation. Efforts are being made to develop greener synthetic routes that minimize the use of hazardous reagents and reduce waste generation.

The future prospects for Heptanenitrile derivatives are promising， with ongoing research focusing on expanding their applications in medicinal chemistry and materials science. Innovations in synthetic methodologies are expected to enhance accessibility and affordability， paving the way for broader industrial adoption.